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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

For researchers, scientists, and drug development professionals, the use of high-purity, well-

characterized analytical standards is fundamental to achieving accurate and reproducible

results. This technical guide provides an in-depth overview of commercially available Propofol-
d14, a deuterated analog of the anesthetic agent Propofol. This standard is crucial for

quantitative analysis, particularly in bioanalytical assays utilizing mass spectrometry.

Commercial Suppliers and Available Standards
Several reputable suppliers specialize in the production and certification of isotopically labeled

compounds for research and analytical purposes. Propofol-d14 and its closely related analog,

Propofol-d17, are available from a number of these key suppliers. The choice of supplier may

depend on the specific requirements of the research, including the desired isotopic purity,

concentration, and available documentation.

Key commercial suppliers of deuterated Propofol analytical standards include:

LGC Standards: A global leader in reference materials, LGC offers a range of analytical

standards, including isotopically labeled compounds.
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Cerilliant (a brand of MilliporeSigma): Cerilliant is a well-established provider of certified

reference materials, including a variety of deuterated standards for forensic and clinical

applications.[1]

MedChemExpress: A supplier of a wide range of bioactive molecules and research

chemicals, MedChemExpress provides deuterated Propofol standards with comprehensive

analytical data.[2][3][4]

Toronto Research Chemicals (TRC): TRC, part of the LGC Group, specializes in the

synthesis of complex organic chemicals for biomedical research and offers deuterated

Propofol.

Quantitative Data of a Representative Propofol-d17
Analytical Standard
The quantitative data for an analytical standard is meticulously detailed in its Certificate of

Analysis (CoA). This document provides critical information regarding the identity, purity,

concentration, and stability of the standard. While the exact values may vary between lots and

suppliers, the following table summarizes representative data for a Propofol-d17 analytical

standard, based on information typically found in a CoA.
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Parameter Specification Method(s)

Identity Conforms to structure
¹H-NMR, ¹³C-NMR, Mass

Spectrometry

Chemical Purity ≥98.0% HPLC, GC-MS

Isotopic Purity ≥99 atom % Deuterium Mass Spectrometry

Concentration 100 µg/mL (in Methanol)
Gravimetric preparation,

verified by HPLC

Uncertainty Expanded Uncertainty (k=2) ISO Guide 34 / ISO/IEC 17025

Appearance Clear, colorless solution Visual Inspection

Storage Condition -20°C Stability studies

Retest Date
24-36 months from date of

certification

Real-time and accelerated

stability studies

Note: This table presents typical data. Users must refer to the specific Certificate of Analysis

provided by the supplier for the exact specifications of the lot in use.

Experimental Protocols
The synthesis and certification of a deuterated analytical standard is a rigorous, multi-step

process designed to ensure the material's identity, purity, and concentration are accurately

characterized. The following sections outline the general methodologies employed by

commercial suppliers.

Synthesis of Propofol-d14
The synthesis of Propofol-d14 typically involves a multi-step chemical synthesis using

deuterated starting materials to ensure the stable incorporation of deuterium atoms at specific

positions. A common approach is to utilize deuterated isopropyl groups.

Representative Synthesis Outline:
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Alkylation of a Phenolic Precursor: A suitable phenol derivative is alkylated using a

deuterated isopropylating agent, such as 2-bromopropane-d7, in the presence of a Lewis

acid catalyst.

Purification of the Intermediate: The crude product from the alkylation step is purified using

techniques such as column chromatography or distillation to isolate the desired deuterated

Propofol.

Final Characterization: The final product is thoroughly characterized to confirm its chemical

identity and purity.

Certification of the Analytical Standard
The certification of Propofol-d14 as an analytical standard involves a comprehensive set of

analytical tests to establish its key quantitative parameters.

1. Identity Confirmation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

confirm the chemical structure of the molecule and the positions of the deuterium labels. The

absence of proton signals at the deuterated positions confirms successful labeling.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the

molecular weight of the deuterated compound, providing evidence of the number of

deuterium atoms incorporated.

2. Purity Assessment:

High-Performance Liquid Chromatography (HPLC): HPLC with UV or photodiode array

(PDA) detection is used to determine the chemical purity of the standard by separating it

from any non-deuterated or other impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed to assess purity

and to identify and quantify any volatile impurities.

3. Isotopic Enrichment Determination:
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Mass Spectrometry: The isotopic purity (or enrichment) is determined by analyzing the mass

distribution of the molecular ions. This confirms the percentage of the material that is the

desired deuterated species versus molecules with fewer deuterium atoms.

4. Concentration Assignment:

Gravimetric Preparation: The standard is typically prepared by accurately weighing the high-

purity neat material and dissolving it in a precise volume of a high-purity solvent.

Quantitative Analysis: The concentration is often verified by an independent analytical

method, such as HPLC or qNMR (quantitative NMR), against a primary reference standard.

5. Stability Assessment:

Accelerated and Real-Time Stability Studies: The stability of the standard in its solution is

evaluated over time under various storage conditions to establish an appropriate retest date

or expiry date.

Visualizing the Use of Propofol-d14 as an Internal
Standard
Propofol-d14 is most commonly used as an internal standard (IS) in quantitative analytical

methods, particularly those involving liquid chromatography-mass spectrometry (LC-MS). The

following diagram, generated using the DOT language, illustrates a typical workflow.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with Propofol-d14 (Internal Standard)

Protein Precipitation / Extraction

Inject Extract onto LC Column

Supernatant

Chromatographic Separation
(Propofol and Propofol-d14 co-elute)

Mass Spectrometric Detection
(MRM for Propofol and Propofol-d14)

Calculate Peak Area Ratio
(Propofol / Propofol-d14)

Quantify Propofol Concentration
using Calibration Curve

Click to download full resolution via product page

Workflow for Quantitative Analysis using Propofol-d14 as an Internal Standard.
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This workflow demonstrates how the addition of a known amount of Propofol-d14 at the

beginning of the sample preparation process allows for the correction of variability in extraction,

injection volume, and instrument response, leading to more accurate and precise quantification

of the target analyte, Propofol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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